Cas no 866019-95-6 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile)

(2Z)-3-(2H-1,3-Benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile is a structurally complex organic compound featuring a benzodioxole and pyrrole-substituted phenyl group conjugated with a nitrile-functionalized propene backbone. Its Z-configuration and extended π-conjugation system contribute to potential applications in materials science, particularly in optoelectronic or nonlinear optical materials. The benzodioxole moiety enhances stability, while the pyrrole group offers synthetic versatility for further functionalization. The nitrile group provides a reactive handle for chemical modifications or coordination chemistry. This compound may serve as a valuable intermediate in pharmaceutical or agrochemical research due to its hybrid heterocyclic framework. Its precise physicochemical properties depend on molecular packing and intermolecular interactions, warranting further characterization for specialized applications.
(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile structure
866019-95-6 structure
Product Name:(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile
CAS No:866019-95-6
MF:
MW:
CID:4662384
Update Time:2025-05-23

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (Z)-3-(1,3-BENZODIOXOL-5-YL)-2-[4-(1H-PYRROL-1-YL)PHENYL]-2-PROPENENITRILE
    • (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile
    • Benzeneacetonitrile, α-(1,3-benzodioxol-5-ylmethylene)-4-(1H-pyrrol-1-yl)-

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
4X-0326-1MG
(Z)-3-(1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]-2-propenenitrile
866019-95-6 >90%
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£28.00 2025-02-09
Key Organics Ltd
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(Z)-3-(1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]-2-propenenitrile
866019-95-6 >90%
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Key Organics Ltd
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(Z)-3-(1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]-2-propenenitrile
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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A2B Chem LLC
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(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile
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Additional information on (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile

Introduction to (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile (CAS No. 866019-95-6)

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile (CAS No. 866019-95-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzodioxole and a pyrrole moiety, which contribute to its potential therapeutic applications. The compound's structure and properties make it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile is defined by its conjugated double bonds and aromatic rings, which are key to its pharmacological activity. The presence of the benzodioxole ring, a common motif in many natural products and synthetic compounds, imparts specific biological activities such as antioxidant and anti-inflammatory properties. The pyrrole ring, on the other hand, is known for its involvement in various biological processes, including enzyme inhibition and receptor modulation.

Recent studies have highlighted the potential of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that it could be a valuable lead compound for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile has shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential candidate for further investigation as an anticancer agent.

The synthesis of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile has been optimized through several synthetic routes, each offering unique advantages in terms of yield and purity. One commonly used method involves the condensation of 4-(pyrrol-1-yl)benzaldehyde with 3-(benzodioxol-5-yloxy)acetonitrile in the presence of a base. This approach provides a straightforward and efficient route to the target compound, making it accessible for large-scale production and further research.

The pharmacokinetic properties of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-[4-(1H-pyrrol-1-y l)phenyl]prop - 2 - enenitrile have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, (2Z)-3-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - [ 4 - ( 1 H - pyrrol - 1 - yl ) phen yl ] prop - 2 - enenitrile (CAS No. 866019 - 95 - 6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

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